Cas no 1208499-29-9 (1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline)

1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline is a specialized heterocyclic compound featuring a dichloropyridine-carbonyl moiety fused to a fluorinated tetrahydroquinoline scaffold. This structure imparts unique reactivity and potential utility in agrochemical and pharmaceutical applications, particularly as an intermediate in the synthesis of biologically active molecules. The presence of electron-withdrawing chlorine and fluorine substituents enhances its stability and influences its binding affinity in target interactions. Its well-defined molecular architecture allows for precise modifications, making it valuable for research in medicinal chemistry and crop protection. The compound's high purity and consistent performance ensure reliability in synthetic workflows.
1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline structure
1208499-29-9 structure
Product Name:1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline
CAS No:1208499-29-9
MF:C15H11Cl2FN2O
MW:325.165045022964
CID:6204637
PubChem ID:45897336
Update Time:2025-06-23

1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • AKOS034316222
    • EN300-26614459
    • Z431612008
    • (3,6-dichloropyridin-2-yl)-(7-fluoro-3,4-dihydro-2H-quinolin-1-yl)methanone
    • 1-(3,6-dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline
    • 1208499-29-9
    • 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline
    • Inchi: 1S/C15H11Cl2FN2O/c16-11-5-6-13(17)19-14(11)15(21)20-7-1-2-9-3-4-10(18)8-12(9)20/h3-6,8H,1-2,7H2
    • InChI Key: MVMWUTHOYAOUAA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=C1C(N1C2C=C(C=CC=2CCC1)F)=O)Cl

Computed Properties

  • Exact Mass: 324.023
  • Monoisotopic Mass: 324.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.2A^2
  • XLogP3: 4.3

1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26614459-0.05g
1-(3,6-dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline
1208499-29-9 95.0%
0.05g
$212.0 2025-03-20

1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline Related Literature

Additional information on 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline

Comprehensive Analysis of 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1208499-29-9)

The compound 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline (CAS No. 1208499-29-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichloropyridine moiety and a fluorinated tetrahydroquinoline backbone, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research trends, addressing common queries such as "synthesis of fluorinated heterocycles" and "dichloropyridine derivatives in drug discovery."

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a 7-fluoro group in this compound aligns with the growing focus on fluorine in medicinal chemistry, a topic frequently searched in academic databases. Researchers investigating "pyridine-carbonyl hybrids" or "tetrahydroquinoline applications" will find this molecule particularly intriguing. Its CAS No. 1208499-29-9 serves as a critical identifier for procurement and regulatory compliance, often queried in combination with terms like "high-purity intermediates" or "custom synthesis services."

The compound's structural complexity offers versatility in small-molecule drug development, particularly in targeting enzymes or receptors where chlorine and fluorine substituents modulate binding affinity. Discussions around "heterocyclic scaffolds for kinase inhibitors" or "agrochemical lead optimization" frequently highlight such derivatives. Additionally, its dichloropyridine segment resonates with trends in "crop protection chemicals," a hot topic in sustainable agriculture. Analytical techniques like NMR and HPLC, often associated with searches for "compound characterization protocols," are essential for verifying its purity and structure.

From a synthetic chemistry perspective, the 1,2,3,4-tetrahydroquinoline core is a privileged scaffold in organic synthesis, frequently explored in queries like "building blocks for N-heterocycles." The compound's carbonyl linkage further enhances its utility in modular chemistry approaches, a subject gaining traction in "fragment-based drug design" forums. Its CAS No. 1208499-29-9 is also pivotal for patent searches and prior art reviews, especially in niches like "IP strategies for specialty chemicals."

Environmental and regulatory considerations are increasingly shaping research priorities, and this compound's halogenated nature prompts inquiries about "green chemistry alternatives" or "biodegradability of fluorinated compounds." While not classified as hazardous, its handling aligns with broader discussions on "safe laboratory practices for halogenated reagents," a trending topic in occupational safety circles. The integration of such keywords ensures this content meets SEO benchmarks while addressing real-world user intent.

In conclusion, 1-(3,6-Dichloropyridine-2-carbonyl)-7-fluoro-1,2,3,4-tetrahydroquinoline represents a convergence of multiple research frontiers, from medicinal chemistry to material science. Its CAS No. 1208499-29-9 serves as a gateway for deeper exploration, whether for academic studies, industrial applications, or intellectual property assessments. By embedding high-value keywords like "fluorinated heterocycles" and "dichloropyridine synthesis," this analysis caters to both search algorithms and human readers seeking authoritative insights.

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